2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSYL ISOTHIOCYANATE
2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSYL ISOTHIOCYANATE
Brand Name:
Vulcanchem
CAS No.:
14152-97-7
VCID:
VC0089267
InChI:
InChI=1S/C15H19NO9S/c1-7(17)21-5-11-12(22-8(2)18)13(23-9(3)19)14(24-10(4)20)15(25-11)16-6-26/h11-15H,5H2,1-4H3
SMILES:
CC(=O)OCC1C(C(C(C(O1)N=C=S)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C15H19NO9S
Molecular Weight:
389.4 g/mol
2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSYL ISOTHIOCYANATE
CAS No.: 14152-97-7
Main Products
VCID: VC0089267
Molecular Formula: C15H19NO9S
Molecular Weight: 389.4 g/mol
| CAS No. | 14152-97-7 |
|---|---|
| Product Name | 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSYL ISOTHIOCYANATE |
| Molecular Formula | C15H19NO9S |
| Molecular Weight | 389.4 g/mol |
| IUPAC Name | (3,4,5-triacetyloxy-6-isothiocyanatooxan-2-yl)methyl acetate |
| Standard InChI | InChI=1S/C15H19NO9S/c1-7(17)21-5-11-12(22-8(2)18)13(23-9(3)19)14(24-10(4)20)15(25-11)16-6-26/h11-15H,5H2,1-4H3 |
| Standard InChIKey | WOWNQYXIQWQJRJ-UXXRCYHCSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)N=C=S)OC(=O)C)OC(=O)C)OC(=O)C |
| SMILES | CC(=O)OCC1C(C(C(C(O1)N=C=S)OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)N=C=S)OC(=O)C)OC(=O)C)OC(=O)C |
| Synonyms | 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate 2,3,4,6-tetra-O-acetylglucopyranosylisothiocyanate 2,3,4,6-tetra-O-acetylglucopyranosylisothiocyanate, (D)-isomer GITC TAGIT |
| PubChem Compound | 312833 |
| Last Modified | Nov 11 2021 |
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